N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride

• IUPAC Name: N-(piperidin-3-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride
• InChI: InChI=1S/C13H17N3O.ClH/c1-2-6-12-11(5-1)16-13(17-12)15-9-10-4-3-7-14-8-10;/h1-2,5-6,10,14H,3-4,7-9H2,(H,15,16);1H
• InChI Key: WHCNFSZBVVNPEB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CNC2=NC3=CC=CC=C3O2.Cl
• Molecular Formula: C13H18ClN3O
• Molecular Weight: 267.75 g/mol

Description

“N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride” is a chemical compound with the molecular formula C13H18ClN3O. Piperidines, which are part of this compound, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Molecular Structure Analysis

The molecular structure of “N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride” includes a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state. The exact structural analysis of this compound was not found in the available literature.

Scientific Research Applications

1. Structural Analysis and Synthesis

• The compound N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride, due to its complex molecular structure, is a subject of interest in structural analysis and synthesis studies. For example, the crystal structure of a similar compound, N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, has been determined, providing insights into its molecular conformation and interactions (Ö. Yıldırım et al., 2006).

2. Chemical Reactivity and Derivative Formation

• The compound is used in the synthesis of various derivatives, demonstrating its chemical reactivity. For instance, derivatives of 5-(Dimethylamino)-4-tosyl-1,3-oxazole-2-carbaldehyde and its analogs having the piperidino group were synthesized, illustrating the compound's potential in creating structurally diverse derivatives (R. N. Vyzhdak et al., 2005).

3. Potential in Drug Development

• Its structure and properties make it a candidate for exploration in drug development. For example, compounds with structural similarities have been evaluated for their potential in inhibiting the urokinase receptor, which has implications in cancer research (F. Wang et al., 2011).

4. Application in Polymer Science

• Research has also delved into its interaction with other compounds in polymer science. For instance, the effect of hindered piperidine compounds, similar in structure, on the photo-stability of polypropylene film has been examined, highlighting its relevance in material science and stability studies (N. Allen et al., 1981).